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This document provides detailed methodologies for the preparation and HPLC analysis of Flavoxate HCl

standard solutions, crucial for pharmaceutical development and quality control. The protocols have been

validated per ICH guidelines to ensure accuracy and reproducibility for drug development professionals.

Standard Solution Preparation Using Internal Standard Method

This method utilizes ibuprofen as an internal standard (IS) to control for analytical variability, enhancing

measurement precision [1].

Materials & Reagents:

Flavoxate HCl reference standard
Ibuprofen (Internal Standard)

HPLC-grade acetonitrile
Formic acid (AR grade)

Deionized water
Volumetric flasks (10 mL, 100 mL), analytical balance, sonicator, 0.45 μm nylon membrane filter

Preparation of Mobile Phase: Prepare a mixture of acetonitrile and 0.1% formic acid in water in a

75:25 (v/v) ratio. Adjust the pH to 3.0 [1].
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Preparation of Internal Standard Solution: Weigh 10 mg of ibuprofen and transfer to a 10 mL

volumetric flask. Dissolve and make up to volume with the mobile phase to obtain a concentration of 1

mg/mL (1000 µg/mL) [1].

Preparation of Flavoxate HCl Stock Standard Solution (1 mg/mL):

Accurately weigh about 10 mg of Flavoxate HCl reference standard.

Transfer to a 10 mL volumetric flask.
Add about 8 mL of mobile phase, sonicate to dissolve.

Dilute to the mark with mobile phase to achieve a final concentration of 1000 µg/mL [1].

Preparation of Calibration Standards:

Pipette appropriate aliquots from the stock solution into a series of 10 mL volumetric flasks

(e.g., 0.01, 0.1, 0.5, 1.0, 1.5, 2.0, 2.5 mL).
Add 0.5 mL of the internal standard solution (1000 µg/mL) to each flask.

Dilute to volume with the mobile phase to obtain calibration levels of 1, 10, 50, 100, 150, 200,
and 250 µg/mL of Flavoxate HCl, each containing 50 µg/mL of ibuprofen [1].

Filter through a 0.45 μm nylon membrane filter before injection.

The workflow for this protocol can be summarized as follows:
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Workflow: Flavoxate HCl Standard Prep with Internal Standard

Weigh Flavoxate HCl Std

Prepare Stock Solution
(1000 µg/mL)

Aliquot Stock into Flasks
Prepare Ibuprofen IS Solution

(1000 µg/mL)

Add IS to All Flasks

Dilute to Volume with Mobile Phase

Filter (0.45 µm)

HPLC Analysis

Click to download full resolution via product page

Standard Solution Preparation for Bulk Analysis (Without Internal
Standard)

This method is designed for the direct analysis of Flavoxate HCl in bulk drug substances, using a different

mobile phase system [2] [3].
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Materials & Reagents:

Flavoxate HCl reference standard
HPLC-grade acetonitrile

1-hexane sulphonic acid, Orthophosphoric Acid (OPA), Triethylamine (TMA)
Deionized water

Volumetric flasks, analytical balance, sonicator

Preparation of Buffer: Dissolve 3g of 1-hexane sulphonic acid in water. Add 3 ml of

Orthophosphoric Acid and 3 ml of Triethylamine. Adjust the final volume to 1 Liter with water [2] [3].

Preparation of Mobile Phase: Combine the prepared buffer and acetonitrile in a 65:35 (v/v) ratio.

Mix well and degas [2] [3].

Preparation of Calibration Standards:

Prepare a stock solution of Flavoxate HCl at a high concentration (e.g., 10 mg/mL).
Perform serial dilutions with the mobile phase to prepare calibration standards covering the

range of 800 - 1200 µg/mL [2] [3].

Chromatographic Conditions and Method Validation

For the obtained standard solutions to be valid, they must be analyzed under specific chromatographic

conditions. The table below compares the two documented methods:

Parameter Method 1 (with IS) [1] Method 2 (Bulk Analysis) [2] [3]

Column Eclipse C18 (150 mm × 4.6 mm, 5

µm)

Inertsil C18 (150 mm × 4.6 mm, 5

µm)

Mobile Phase Acetonitrile : 0.1% Formic acid

(75:25, v/v)

Buffer* : Acetonitrile (65:35, v/v)

Flow Rate 0.8 mL/min Information not specified

Detection Wavelength 218 nm 293 nm

Injection Volume 20 µL Information not specified
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Parameter Method 1 (with IS) [1] Method 2 (Bulk Analysis) [2] [3]

Retention Time of
Flavoxate

~1.44 minutes ~2.43 minutes

Internal Standard Ibuprofen (3.50 min) Not used

Linearity Range 1 – 250 µg/mL 800 – 1200 µg/mL

Correlation Coefficient
(r)

0.9995 0.981

LOD / LOQ 0.23 µg/mL / 0.69 µg/mL 83.14 µg/mL / 251.93 µg/mL

*Buffer: 1-Hexane sulphonic acid (3g/L), with OPA and TMA (3 ml/L each).

The methods have been rigorously validated. Method 1 demonstrates excellent precision with intra-day and

inter-day Relative Standard Deviations (RSD) of 0.05–0.43% and 0.15–0.65%, respectively. Accuracy,

determined by recovery studies, ranged from 97.4% to 101.3% [1]. Method 2 also reported RSD for

precision to be less than 2% [2] [3].

Critical Notes for Practitioners

Solution Stability: Standard solutions should be prepared fresh daily unless stability data under

specific storage conditions (e.g., refrigerated) is generated and validated.
Filter Compatibility: Always filter standard and sample solutions through a 0.45 µm or 0.22 µm

membrane filter compatible with the mobile phase to prevent column contamination.
System Suitability: Before quantitative analysis, perform a system suitability test as per ICH

guidelines. For Method 1, parameters like tailing factor (~1.03) and theoretical plates (>11,000)
should be verified to ensure the system is operating correctly [1].

Handling and Storage: Flavoxate HCl reference standards should be stored as per the
manufacturer's instructions, typically in a cool, dry place. Proper handling techniques are essential to

avoid moisture absorption or degradation.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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